Cas no 350-19-6 (Benzoic acid, 3,5-difluoro-, ethyl ester)

Ethyl 3,5-difluorobenzoate is a fluorinated aromatic ester derived from benzoic acid, featuring fluorine substituents at the 3 and 5 positions of the phenyl ring. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its reactivity and stability, making it useful in cross-coupling reactions and nucleophilic substitutions. Its ester group allows for further functionalization under mild conditions. The compound exhibits good solubility in common organic solvents, facilitating its use in laboratory and industrial applications. Care should be taken when handling due to potential sensitivity to hydrolysis under acidic or basic conditions.

Benzoic acid, 3,5-difluoro-, ethyl ester structure

350-19-6 structure

Product Name:Benzoic acid, 3,5-difluoro-, ethyl ester

CAS No:350-19-6

MF:C₉H₈F₂O₂

MW:186.155429840088

MDL:MFCD03093801

CID:1467791

PubChem ID:2758826

Update Time:2025-06-08

Benzoic acid, 3,5-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3,5-difluoro-, ethyl ester
- ETHYL 3,5-DIFLUOROBENZOATE
- 3,5-di-fluorobenzoic acid ethyl ester
- SY282009
- DB-230389
- MFCD03093801
- ETHYL3,5-DIFLUOROBENZOATE
- DTXSID10374507
- 350-19-6
- FS-3903
- SCHEMBL1202702
- 3,5-difluoro-benzoic acid ethyl ester
- E76444
- CS-0144778
- AKOS008948888
- MDL： MFCD03093801
- Inchi： 1S/C9H8F2O2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
- InChI Key： BLZSTFIKMISHNJ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(=O)OCC)C=1)F

Computed Properties

Exact Mass: 186.04924
Monoisotopic Mass: 186.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 2.3

Experimental Properties

PSA: 26.3

Benzoic acid, 3,5-difluoro-, ethyl ester Pricemore >>

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